![molecular formula F6SiZn B092922 Zinc hexafluorosilicate CAS No. 16871-71-9](/img/structure/B92922.png)
Zinc hexafluorosilicate
Overview
Description
Zinc hexafluorosilicate (ZFS) is an inorganic compound composed of zinc and fluorosilicate anions. It is a white powder that is insoluble in water and is widely used as a corrosion inhibitor in industrial processes. ZFS is also used as a food additive, as a preservative in cosmetics, as a fire retardant, and as a stabilizer in plastics. Its use in food is limited to a maximum of 0.1% in the United States, and it is also approved for use in the European Union.
Scientific Research Applications
Biomedical Applications : Zinc oxide nanoparticles (ZnO NPs) show promise in biomedical research, particularly for their anticancer and antimicrobial activities. These properties are linked to their ability to generate reactive oxygen species (ROS) and induce apoptosis. They are also used as drug carriers, enhancing drug delivery while reducing toxicity (P. Mishra et al., 2017).
Anticancer and Antibacterial Fields : ZnO NPs are increasingly used in anticancer and antibacterial applications. Their ability to trigger excess ROS production, release zinc ions, and induce cell apoptosis makes them suitable for these purposes. They also play a role in insulin structure integrity, suggesting potential applications in antidiabetic treatment (Jin-huan Jiang et al., 2018).
Antiseptic Activity and Toxicity Mechanism : Zinc oxide nanomaterials, including nanoparticles, possess antimicrobial properties against various bacteria and fungi, and show selective toxicity towards normal and cancer cells. However, they can also exhibit cytotoxic and genotoxic effects on human cells, which is a critical consideration for their use in medicine (A. Król et al., 2017).
Functional Applications in Various Fields : ZnO is utilized in physics, chemistry, electrical engineering, and medicine due to its multifunctionality. Its ease of synthesis into various nano- and microstructures makes it suitable for diverse applications, including electronics, cosmetics, and pharmaceuticals (Y. Mishra & R. Adelung, 2017).
Synthesis Methods and Photocatalytic Performance : Different synthesis methods of zinc-based materials, like Zn(OH)F, lead to varied morphologies and photocatalytic performances. These materials are effective in degrading organic pollutants and have broad application prospects in new functional materials (Yang Yang et al., 2020).
Safety and Hazards
Mechanism of Action
Target of Action
Zinc hexafluorosilicate primarily targets zinc transporters in the body . These transporters are responsible for the uptake and release of zinc ions (Zn2+) across biological membranes, maintaining intracellular and intra-organellar Zn2+ homeostasis .
Mode of Action
The compound interacts with its targets through a series of conformational changes in the transporters . This interaction facilitates Zn2+ recruitment to the transmembrane Zn2+ binding site . The process ensures efficient Zn2+ transport, which is crucial for various physiological functions .
Biochemical Pathways
Zinc ions play a significant role in several biochemical pathways. They control intercellular communication and intracellular events that maintain normal physiological processes . These effects are achieved through the modulation of several Zn-dependent proteins, including transcription factors and enzymes of key cell signaling pathways, namely those involved in proliferation, apoptosis, and antioxidant defenses .
Pharmacokinetics
It’s known that zinc transporters play a crucial role in the absorption and distribution of zinc ions in the body .
Result of Action
The molecular and cellular effects of this compound’s action are primarily related to the regulation of zinc homeostasis. Zinc is an essential component in the regulation of cellular homeostasis . Approximately 10% of the human proteome is associated with Zn ions for regulation of gene expression, DNA metabolism, chromatin structure, cell proliferation, maturation, death, immune responses, and antioxidant defenses .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. It’s worth noting that this compound is a white, hexahydrate crystalline material , suggesting that it may be stable under a range of environmental conditions.
Properties
IUPAC Name |
zinc;hexafluorosilicon(2-) | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/F6Si.Zn/c1-7(2,3,4,5)6;/q-2;+2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRPUQLOSQCXHEW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
F[Si-2](F)(F)(F)(F)F.[Zn+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
F6Si.Zn, F6SiZn | |
Record name | ZINC FLUOROSILICATE | |
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DSSTOX Substance ID |
DTXSID50884938 | |
Record name | Silicate(2-), hexafluoro-, zinc (1:1) | |
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Molecular Weight |
207.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Zinc fluorosilicate appears as a solid material, or the solid mixed with water. Insoluble in water and denser than water. Contact with the material may cause irritation to skin, eyes, and mucous membranes. It may be toxic by ingestion., Hexahydrate: White solid; [Merck Index] Grey odorless solid; [MSDSonline] | |
Record name | ZINC FLUOROSILICATE | |
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Record name | Zinc silicofluoride | |
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Boiling Point |
122 to 158 °F at 760 mmHg (decomposes) (USCG, 1999) | |
Record name | ZINC FLUOROSILICATE | |
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Solubility |
Solubility: 77 g/100 g water at 10 °C; 93 g/100 g water at 60 °C /Hexahydrate/, 54.371 lb/100 lb water at 70 °F | |
Record name | ZINC SILICOFLUORIDE | |
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Density |
2.1 at 68 °F (USCG, 1999) - Denser than water; will sink, Density: 2.104 g/cu cm | |
Record name | ZINC FLUOROSILICATE | |
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Record name | ZINC SILICOFLUORIDE | |
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Mechanism of Action |
INHIBITION OF ONE OR MORE ENZYMES CONTROLLING CELLULAR GLYCOLYSIS (& PERHAPS RESP) MAY RESULT IN A CRITICAL LESION. ... BINDING OR PRECIPITATION OF CALCIUM AS CALCIUM FLUORIDE ... SUGGESTED AS MECHANISM UNDERLYING MANY DIVERSE SIGNS & SYMPTOMS IN FLUORIDE POISONING, PARTICULARLY IF DEATH IS DELAYED. ... AT LEAST IN SOME SPECIES FLUORIDE INTERFERES WITH BOTH CONTRACTILE POWER OF HEART AND THE MECHANISM OF BEAT IN A WAY THAT CANNOT BE ASCRIBED TO HYPOCALCEMIA. /FLUORIDE/, ... Floride interacts with bones and teeth by replacing hydroxyl or bicarbonate ions in hydroxyapatite to form fluorohydroxyapatite. ... The presence of fluorohydroxyapatite increases the crystalline structure of the bone and reduces its solubility. ... Dental fluorosis results from toxic effects of fluoride on the epithelial enamel organ. /Fluoride/, In acute poisoning, fluoride kills by blocking normal cellular metabolism. Fluoride inhibits enzymes, in particular metalloenzymes involved in essential processes, causing vital functions such as the initiation and transmission of nerve impulses, to cease. ... /Fluoride/ | |
Record name | ZINC SILICOFLUORIDE | |
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Color/Form |
White crystalline powder | |
CAS No. |
16871-71-9 | |
Record name | ZINC FLUOROSILICATE | |
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Record name | Zinc fluorosilicate | |
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Record name | Zinc silicofluoride | |
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Record name | Silicate(2-), hexafluoro-, zinc (1:1) | |
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Record name | Silicate(2-), hexafluoro-, zinc (1:1) | |
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Record name | Zinc hexafluorosilicate | |
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Record name | ZINC HEXAFLUOROSILICATE | |
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Record name | ZINC SILICOFLUORIDE | |
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Q1: What are the applications of zinc hexafluorosilicate in construction?
A1: this compound is a key component in impregnating agents designed to protect concrete. Research suggests that incorporating this compound in these agents enhances the depth of penetration into the concrete matrix []. This deeper penetration contributes to improved frost resistance and increased compressive strength of the treated concrete []. Additionally, it acts as a barrier against the ingress of chemicals and oils, enhancing the durability and longevity of concrete structures [].
Q2: How does the structure of this compound influence its interactions with other molecules?
A2: this compound forms unique crystal structures. For instance, in the presence of 4,4′-bipyridine and water molecules, it assembles into a network of interpenetrating square grid sheets []. These sheets are composed of zinc ions coordinated to water and 4,4′-bipyridine molecules, with hexafluorosilicate anions occupying spaces within the network []. This specific structural arrangement highlights the potential of this compound to form intricate frameworks with organic ligands, opening possibilities for designing novel materials.
Q3: Can this compound be incorporated into oral care products, and if so, what is its role?
A3: Research indicates that this compound can be incorporated into oral care compositions, specifically for sensitive teeth protection []. In these formulations, this compound acts as a source of zinc ions, which become more soluble in the acidic environment created by plaque bacteria []. While the exact mechanism is not detailed in the provided abstract, it is suggested that the released zinc ions contribute to a protective layer on the tooth enamel, potentially mitigating acid erosion []. This application highlights the potential of this compound in specialized oral care formulations.
Q4: Are there any studies on the thermal properties of this compound?
A4: Yes, there have been investigations into the low-temperature heat capacity of this compound []. Although the provided abstract lacks specific details, studying heat capacity at low temperatures can provide insights into the vibrational modes and energy landscape of the compound []. Such information is valuable for understanding its stability, phase transitions, and potential applications in areas like thermal energy storage.
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